1-{2-[3-(2,6-dimethyl-4-morpholinyl)propoxy]phenyl}ethanone hydrochloride

• IUPAC Name: 1-[2-[3-(2,6-dimethylmorpholin-4-yl)propoxy]phenyl]ethanone;hydrochloride
• InChI: InChI=1S/C17H25NO3.ClH/c1-13-11-18(12-14(2)21-13)9-6-10-20-17-8-5-4-7-16(17)15(3)19;/h4-5,7-8,13-14H,6,9-12H2,1-3H3;1H
• InChI Key: HDOPVDJEWSHRHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CCCOC2=CC=CC=C2C(=O)C.Cl
• Molecular Formula: C17H26ClNO3
• Molecular Weight: 327.8 g/mol

Description

1-{2-[3-(2,6-dimethyl-4-morpholinyl)propoxy]phenyl}ethanone hydrochloride, commonly known as DMPP, is a chemical compound that has been widely used in scientific research for its unique properties. DMPP is a potent activator of nicotinic acetylcholine receptors (nAChRs) and has been extensively studied for its effects on the nervous system. In

Mechanism of Action

DMPP activates 1-{2-[3-(2,6-dimethyl-4-morpholinyl)propoxy]phenyl}ethanone hydrochloride by binding to the receptor and causing a conformational change that opens the ion channel. This allows positively charged ions such as sodium and calcium to enter the cell, leading to depolarization and the release of neurotransmitters. The activation of this compound by DMPP can lead to a wide range of effects on the nervous system, including increased synaptic transmission, enhanced cognitive function, and improved motor control.
Biochemical and Physiological Effects:
DMPP has been shown to have a number of biochemical and physiological effects on the nervous system. It can enhance the release of neurotransmitters such as dopamine, acetylcholine, and glutamate, leading to improved cognitive function and motor control. DMPP has also been shown to increase the expression of this compound in the brain, which may have long-term effects on synaptic plasticity and learning and memory.

Advantages and Limitations for Lab Experiments

DMPP has a number of advantages for use in lab experiments. It is a highly potent and selective activator of 1-{2-[3-(2,6-dimethyl-4-morpholinyl)propoxy]phenyl}ethanone hydrochloride, allowing researchers to study the effects of nAChR activation in a controlled manner. DMPP is also relatively stable and can be stored for long periods of time, making it a convenient tool for researchers. However, DMPP does have some limitations. It can be toxic at high concentrations, and its effects on this compound may vary depending on the specific subtype of receptor being studied.

Future Directions

There are many potential future directions for research on DMPP. One area of interest is the development of novel therapeutics based on DMPP's ability to activate 1-{2-[3-(2,6-dimethyl-4-morpholinyl)propoxy]phenyl}ethanone hydrochloride. DMPP has been shown to have potential as a treatment for a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Another area of interest is the study of the long-term effects of DMPP on synaptic plasticity and learning and memory. Finally, there is ongoing research into the development of new compounds that are even more selective and potent activators of this compound than DMPP.

Scientific Research Applications

DMPP has been used extensively in scientific research for its ability to activate 1-{2-[3-(2,6-dimethyl-4-morpholinyl)propoxy]phenyl}ethanone hydrochloride. This property makes it a valuable tool for studying the nervous system, as this compound are involved in a wide range of physiological processes, including learning and memory, attention, and movement. DMPP has also been used to study the effects of nicotine on the brain, as it can mimic the effects of nicotine without the harmful side effects associated with smoking.